1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H32N2O5
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-methoxyphenyl)methylidene]-5-(4-propan-2-yloxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H32N2O5/c1-17(2)33-21-13-7-18(8-14-21)23-22(24(29)19-9-11-20(32-5)12-10-19)25(30)26(31)28(23)16-6-15-27(3)4/h7-14,17,23,29H,6,15-16H2,1-5H3/b24-22+
• InChI Key: QPIHWWPUELFFJB-ZNTNEXAZSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)OC)\O)/C(=O)C(=O)N2CCCN(C)C
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OC)O)C(=O)C(=O)N2CCCN(C)C

Description

The compound 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a pyrrol-2-one derivative synthesized for structure-activity relationship (SAR) studies. Its core structure features a 1,5-dihydro-2H-pyrrol-2-one scaffold substituted with a dimethylaminopropyl chain at position 1, a 4-isopropoxyphenyl group at position 5, and a 4-methoxybenzoyl moiety at position 3. These substituents are designed to modulate physicochemical properties and biological interactions, as seen in related compounds within the same chemical family .

Preparation Methods

The synthesis of 1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-[4-(propan-2-yloxy)phenyl]-2,5-dihydro-1H-pyrrol-2-one involves several steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the core pyrrol-2-one structure, followed by the introduction of the dimethylamino, hydroxy, methoxybenzoyl, and propan-2-yloxyphenyl groups. Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-[4-(propan-2-yloxy)phenyl]-2,5-dihydro-1H-pyrrol-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can occur at the hydroxy group, leading to the formation of a ketone.

Reduction: The compound can be reduced at the carbonyl group to form an alcohol.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation. Common reagents and conditions for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles like nitric acid for nitration. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-[4-(propan-2-yloxy)phenyl]-2,5-dihydro-1H-pyrrol-2-one has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: The compound may have potential as a biochemical probe for studying cellular processes.

Medicine: It could be investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: The compound might be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-[4-(propan-2-yloxy)phenyl]-2,5-dihydro-1H-pyrrol-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Amine Side Chain

• Dimethylaminopropyl group (target compound and ): Enhances solubility due to its basic tertiary amine, contrasting with hydroxylated (e.g., 2-hydroxypropyl in compounds 38, 41) or non-polar (e.g., allyl in compound 36) side chains .

Aryl Groups

• 4-Isopropoxyphenyl (target compound): The isopropoxy group introduces steric bulk and lipophilicity compared to smaller substituents like 4-isopropylphenyl (compound 38) or electron-deficient groups like 4-fluorophenyl () .
• 4-tert-Butylphenyl (compound 20): Bulky tert-butyl groups elevate melting points (263–265°C) due to improved crystal packing .

Benzoyl Substituents

• 4-Methoxybenzoyl (target compound): The methoxy group balances electron-donating effects and moderate steric hindrance. Analogs with bulkier or electron-withdrawing benzoyl groups (e.g., 2-ethoxybenzoyl in compound 41) exhibit lower melting points (128–130°C) .

Physicochemical Properties

Table 1: Key Analogs and Their Properties

Compound ID	Amine Substituent	Aryl Group	Benzoyl Substituent	Melting Point (°C)	Molecular Weight (m/z)	Yield (%)	Reference
38	2-Hydroxypropyl	4-Isopropylphenyl	3-Methylbenzoyl	221–223	394.2122	17
41	2-Hydroxypropyl	4-Isopropylphenyl	2-Ethoxybenzoyl	128–130	424.2231	44
20	2-Hydroxypropyl	4-tert-Butylphenyl	4-Methylbenzoyl	263–265	408.2273	62
36	Allyl	4-Isopropylphenyl	4-Methylbenzoyl	249–251	376.1973	52
analog	3-(Dimethylamino)propyl	4-Fluorophenyl	4-Ethoxy-3-methylbenzoyl	—	—	—
analog	3-(Dimethylamino)propyl	4-Dimethylaminophenyl	4-Ethoxy-2-methylbenzoyl	—	—	—

Key Observations:

Melting Points : Bulky aryl groups (e.g., tert-butyl in compound 20) increase melting points, while flexible alkoxybenzoyl groups (e.g., 2-ethoxy in compound 41) reduce them .

Synthesis Yields : Sterically hindered groups (e.g., 4-tert-butylphenyl) may improve crystallization, leading to higher yields (62% for compound 20 vs. 17% for compound 38) .

Structural and Spectroscopic Analysis

highlights that substituent changes alter NMR chemical shifts in specific regions (e.g., positions 29–44), reflecting modified electronic environments . For example, electron-donating groups like methoxy (target compound) may upfield-shift adjacent protons compared to electron-withdrawing substituents (e.g., chloro in compound 51) .

Biological Activity

The compound 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one , also referred to as a pyrrolidine derivative, has garnered attention in pharmacological research due to its potential therapeutic properties. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{28}N_{2}O_{4}$, with a molecular weight of approximately 408.5 g/mol. The structure features a pyrrolidine ring, which is significant for its biological activity.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within biological systems. It is believed to modulate enzyme activity and receptor interactions, influencing several pathways:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered physiological responses.
• Receptor Binding : It has been shown to bind to certain receptors, potentially affecting neurotransmitter release and signaling pathways.

Antimicrobial Properties

Research indicates that the compound exhibits antimicrobial activity against a variety of pathogens. In vitro studies have demonstrated effectiveness against both gram-positive and gram-negative bacteria, as well as certain fungi.

Pathogen Type	Activity Observed
Gram-positive bacteria	Moderate inhibition
Gram-negative bacteria	Significant inhibition
Fungi	Low to moderate inhibition

Anticancer Activity

The compound has been investigated for its anticancer properties. Studies suggest that it may induce apoptosis in cancer cells through various mechanisms:

• Cell Cycle Arrest : It can cause cell cycle arrest at the G2/M phase.
• Apoptosis Induction : Activation of caspases leading to programmed cell death has been observed in treated cancer cell lines.

Case Studies

Several studies have explored the efficacy of this compound in various biological contexts:

• In Vitro Study on Cancer Cell Lines :
  • A study conducted on human breast cancer cell lines showed that treatment with the compound resulted in a dose-dependent decrease in cell viability.
  • Mechanistic studies revealed that the compound activates apoptotic pathways through mitochondrial dysfunction.
• Antimicrobial Efficacy Assessment :
  • A recent assessment of antimicrobial activity demonstrated that the compound significantly inhibited the growth of Staphylococcus aureus and Escherichia coli.
  • The minimum inhibitory concentration (MIC) was determined to be notably lower than that of standard antibiotics.